Cas no 35158-39-5 (3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid)

• Product Name: 3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid
• CAS No: 35158-39-5
• MF: C₁₀H₈BrClO₃
• MW: 291.525721549988
• CID: 311404
• PubChem ID: 169666
• Update Time: 2025-10-28

3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid
• 3-Bromo-4-(4-chloro-phenyl)-4-oxo-butyric acid
• Benzenebutanoic acid, b-bromo-4-chloro-g-oxo-
• (3R)-3-bromo-4-(4-chlorophenyl)-4-oxobutanoic acid
• 3-Brom-4-(4-chlor-phenyl)-4-oxo-buttersaeure
• 3-bromo-3-(4-chlorobenzoyl) propionic acid
• 3-bromo-3-(4-chlorobenzoyl)-propionic acid
• 3-bromo-3-(p-chlorobenzoyl)-propionic acid
• 3-Bromo-4-(4-chloro-phenyl)-4-oxo-but
• 3-bromo-4-(4-chlorophenyl)-4-oxobutyric acid
• AC1L546F
• AC1Q5E0J
• AC1Q74RU
• CTK4H3799
• NS00055558
• AKOS016050180
• Benzenebutanoic acid, beta-bromo-4-chloro-gamma-oxo-
• NU2P9MWP2Q
• CS-0307673
• 35158-39-5
• 1Y-0828
• SR-01000307568
• Z56886304
• 3-Bromo-3-(4-chlorobenzoyl)propionic acid
• J-511898
• FT-0639235
• SCHEMBL5055106
• 3-bromo-3-(p-chlorobenzoyl) propionic acid
• beta-Bromo-4-chloro-gamma-oxobenzenebutanoic acid
• IGOYRYSKKLREIH-UHFFFAOYSA-N
• EINECS 252-408-5
• EN300-04601
• SR-01000307568-1
• DTXSID90956603
• AKOS000118652
• 3-bromo-3-(p-chlorobenzoyl)propionic acid
• BENZOBROM
• STL483114
• DB-022324
• G37634

• MDL： MFCD00075813
• Inchi： 1S/C10H8BrClO3/c11-8(5-9(13)14)10(15)6-1-3-7(12)4-2-6/h1-4,8H,5H2,(H,13,14)
• InChI Key： IGOYRYSKKLREIH-UHFFFAOYSA-N
• SMILES： BrC(C(C1C=CC(=CC=1)Cl)=O)CC(=O)O

Computed Properties

• Exact Mass: 289.93500
• Monoisotopic Mass: 289.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 2.6

Experimental Properties

• Color/Form: NA
• Density: 1.7±0.1 g/cm3
• Boiling Point: 417.4±40.0 °C at 760 mmHg
• Flash Point: 274.9±30.1 °C
• PSA: 54.37000
• LogP: 2.76090

3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid

3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid (CAS No: 35158-39-5)

3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid, a compound with the CAS registry number 35158-39-5, is an organic chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its bromine and chlorine substituents, belongs to the class of α-keto acids, which are known for their diverse biological activities. Recent studies have highlighted its potential as a lead molecule in drug discovery, particularly in the development of agents targeting various pathological conditions such as cancer, inflammation, and infectious diseases.

The molecular structure of 3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid consists of a butanoic acid backbone with a ketone group at the γ-position and a bromine atom at the β-position. The presence of the chlorine-substituted phenyl group at the γ-position introduces additional electronic and steric effects, which can influence the compound's pharmacokinetic properties and bioavailability. These structural features make it a promising candidate for further exploration in drug design.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity of the product. The compound's stability under various conditions has also been evaluated, providing valuable insights into its potential for large-scale production and formulation development.

In terms of biological activity, 3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid has demonstrated potent inhibitory effects against several enzymes implicated in disease pathways. For instance, studies have shown its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy due to their role in chromatin remodeling and gene expression regulation. Additionally, this compound has exhibited anti-inflammatory properties by modulating cytokine production and reducing oxidative stress in experimental models.

The pharmacokinetic profile of 3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid has been investigated in preclinical studies, revealing favorable absorption and distribution characteristics. Its ability to cross cellular membranes efficiently suggests potential utility in targeting intracellular pathogens or cancer cells. Furthermore, preliminary toxicity studies indicate that this compound exhibits a favorable safety profile, with minimal adverse effects observed at therapeutic concentrations.

Another area of interest is the exploration of 3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid as a prodrug or a precursor for more complex molecular entities. Its structural versatility allows for further functionalization, enabling researchers to tailor its properties for specific therapeutic applications. For example, the introduction of additional functional groups could enhance its solubility, improve its targeting capabilities, or extend its duration of action.

In conclusion, 3-Bromo-4-(4-chlorophenyl)-4-oxobutanoic acid (CAS No: 35158-39-5) represents a valuable addition to the arsenal of chemical entities being explored for therapeutic purposes. With its unique structural features and promising biological activities, this compound holds significant potential for advancing drug discovery efforts across multiple disease areas. Continued research into its mechanisms of action, optimization strategies, and clinical applications will undoubtedly contribute to its development as a novel therapeutic agent.